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Compound of Interest

Compound Name: Pentadecanoic acid-d3

Cat. No.: B10783286 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, operation, and disposal of Pentadecanoic acid-d3, ensuring laboratory

safety and procedural accuracy.

Pentadecanoic acid-d3, a deuterated form of a saturated fatty acid, requires careful handling

in a laboratory setting to ensure the safety of personnel and the integrity of experimental

outcomes. This guide provides essential, immediate safety and logistical information, including

detailed operational and disposal plans.

Hazard Identification and Personal Protective
Equipment
Pentadecanoic acid-d3 is classified as a hazardous substance that can cause skin and eye

irritation, and may lead to respiratory irritation.[1] Adherence to appropriate personal protective

equipment (PPE) protocols is mandatory to minimize exposure risks.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Hand Protection Nitrile gloves

Provides a suitable barrier

against fatty acids and

prevents skin contact.

Eye Protection
Safety glasses with side-

shields or safety goggles

Protects eyes from dust

particles and potential

splashes.

Skin and Body Protection Laboratory coat

Prevents contamination of

personal clothing and

minimizes skin exposure.

Respiratory Protection
Use in a well-ventilated area or

chemical fume hood

Minimizes the inhalation of

dust particles.

Quantitative Data and Physical Properties
A summary of the key physical and chemical properties of Pentadecanoic acid is provided

below. The deuterated version (d3) is expected to have very similar properties.

Property Value

Molecular Formula C₁₅H₂₇D₃O₂

Molecular Weight 245.4 g/mol

Appearance White crystalline solid

Melting Point 51-53 °C (124-127 °F)[2][3]

Boiling Point 257 °C (495 °F) at 100 mmHg[2][3]

Solubility Insoluble in water, soluble in ethanol.[2]

GHS Hazard Statements

H315: Causes skin irritationH319: Causes

serious eye irritationH335: May cause

respiratory irritation

GHS Pictogram
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Experimental Protocols: Step-by-Step Guidance
Below are detailed methodologies for common laboratory procedures involving Pentadecanoic
acid-d3.

Weighing the Solid Compound
Accurate weighing is critical for experimental reproducibility. Given the powdery nature of this

compound, care must be taken to avoid generating dust.

Preparation: Ensure the analytical balance is clean, calibrated, and level. Place a clean

weigh boat or weighing paper on the balance pan.

Taring: Close the balance doors and press the "tare" or "zero" button to zero the mass of the

weighing vessel.

Transfer: Using a clean spatula, carefully transfer the desired amount of Pentadecanoic
acid-d3 to the center of the weighing vessel. Avoid sudden movements to minimize dust.

Measurement: Close the balance doors and record the stable mass.

Cleanup: After weighing, immediately clean any spills on the balance and surrounding area

using a brush.

Preparation of a Standard Solution
To minimize the risk of isotopic exchange (H-D exchange), it is crucial to use anhydrous

solvents and handle the compound in a dry, inert atmosphere where possible.

Solvent Selection: Choose an appropriate anhydrous solvent in which Pentadecanoic acid-
d3 is soluble, such as ethanol.

Vessel Preparation: Use a clean, dry volumetric flask for the preparation of the standard

solution.

Dissolution: Carefully transfer the weighed Pentadecanoic acid-d3 into the volumetric flask.

Add a portion of the anhydrous solvent and gently swirl to dissolve the solid. A brief

sonication in a water bath can aid in dissolution.
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Dilution to Volume: Once the solid is completely dissolved, add the anhydrous solvent up to

the calibration mark of the volumetric flask.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Store the prepared solution in a tightly sealed container, protected from moisture

and light, at the recommended storage temperature (typically refrigerated).

Operational and Disposal Plans
A clear plan for the entire lifecycle of the chemical in the laboratory, from receipt to disposal, is

essential for safety and compliance.

Handling and Storage
Receiving and Inspection: Upon receipt, inspect the container for any damage.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong bases, reducing agents, and oxidizing agents.[2] Keep the container tightly closed.

Handling: All handling of the solid should be conducted in a well-ventilated area or a

chemical fume hood to minimize inhalation of dust. Avoid contact with skin and eyes.

Disposal Plan
Pentadecanoic acid-d3 is not classified as a hazardous waste based on its isotopic labeling.

Therefore, disposal should follow standard procedures for non-hazardous chemical waste, in

accordance with local, state, and federal regulations.

Solid Waste: Collect excess solid Pentadecanoic acid-d3 in a clearly labeled, sealed

container for non-hazardous solid chemical waste. This container should not be placed in

regular laboratory trash cans but taken directly to the designated chemical waste collection

area.[1]

Empty Containers: Empty containers should be triple-rinsed with an appropriate solvent. The

rinsate should be collected as chemical waste. After rinsing, the container labels should be

defaced, and the container can be disposed of in the regular trash.[1]
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Contaminated Materials: Any materials, such as gloves or weighing paper, that are

contaminated with Pentadecanoic acid-d3 should be placed in the designated non-

hazardous solid waste container.

Workflow Diagram
The following diagram illustrates the safe handling workflow for Pentadecanoic acid-d3.
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Safe Handling Workflow for Pentadecanoic Acid-d3

Preparation

Handling

Disposal

Don Personal Protective Equipment (PPE)
(Gloves, Safety Glasses, Lab Coat)

Prepare Well-Ventilated Workspace
(Fume Hood or Designated Area)

Weigh Solid Compound
(Use Weigh Boat/Paper)

Proceed to Handling

Prepare Solution (if required)
(Use Anhydrous Solvent)

Dispose of Solid Waste
(Labeled, Sealed Container)

Proceed to Disposal

Dispose of Empty Container
(Triple Rinse, Deface Label)

Dispose of Contaminated PPE
(Designated Waste Stream)

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages of safely handling Pentadecanoic acid-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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